Cas no 1241675-78-4 ((+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol)

• Product Name: (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol
• CAS No: 1241675-78-4
• MF: C₄H₆F₂O
• MW: 108.086648464203
• CID: 1075600
• PubChem ID: 55280132
• Update Time: 2025-07-16

(+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol Chemical and Physical Properties

Names and Identifiers

• (±)-2,2-Difluoro-1-methylcyclopropanol
• (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol
• 1241675-78-4
• 2,2-Difluoro-1-methylcyclopropanol
• AKOS006335364
• SCHEMBL15351672
• DTXSID90717337
• 2,2-difluoro-1-methylcyclopropan-1-ol

• MDL： MFCD16140208
• Inchi： 1S/C4H6F2O/c1-3(7)2-4(3,5)6/h7H,2H2,1H3
• InChI Key： UOFSYGHRPVHLCK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)O)F

Computed Properties

• Exact Mass: 108.03867113g/mol
• Monoisotopic Mass: 108.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol

Recent Advances in the Study of (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol (CAS: 1241675-78-4)

The compound (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol (CAS: 1241675-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol. Researchers have developed novel catalytic methods to achieve high enantioselectivity and yield, which are critical for its application in pharmaceutical formulations. The compound's cyclopropane ring, combined with difluoromethyl and hydroxyl groups, offers a versatile scaffold for further chemical modifications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol exhibits promising activity against certain enzyme targets involved in inflammatory and metabolic disorders. Its mechanism of action appears to involve modulation of key signaling pathways, although further detailed studies are required to fully elucidate its pharmacodynamics.

One of the most exciting developments is the potential application of this compound in the development of novel antiviral agents. Recent computational and experimental studies suggest that (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol may interfere with viral replication processes, making it a candidate for further investigation in the context of emerging viral infections.

Despite these promising findings, several challenges remain. The compound's stability under physiological conditions, bioavailability, and potential toxicity profiles need to be thoroughly investigated. Ongoing research is focused on optimizing the chemical structure to enhance its therapeutic index while minimizing adverse effects.

In conclusion, (+/-)-2,2-Difluoro-1-methylcyclopropan1-yl-methanol represents a promising candidate for further development in medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued exploration, particularly in the context of targeted drug design and therapeutic applications. Future studies should aim to address the current limitations and expand the understanding of its full potential in the pharmaceutical industry.